Cas no 1182896-45-2 (2-(propane-2-sulfonyl)methylfuran-3-carboxylic acid)

• Product Name: 2-(propane-2-sulfonyl)methylfuran-3-carboxylic acid
• CAS No: 1182896-45-2
• MF: C₉H₁₂O₅S
• MW: 232.253582000732
• CID: 5230989
• PubChem ID: 60872307
• Update Time: 2025-06-08

2-(propane-2-sulfonyl)methylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-((Isopropylsulfonyl)methyl)furan-3-carboxylic acid
• 2-[(propane-2-sulfonyl)methyl]furan-3-carboxylic acid
• 3-Furancarboxylic acid, 2-[[(1-methylethyl)sulfonyl]methyl]-
• 2-(propane-2-sulfonyl)methylfuran-3-carboxylic acid

• Inchi： 1S/C9H12O5S/c1-6(2)15(12,13)5-8-7(9(10)11)3-4-14-8/h3-4,6H,5H2,1-2H3,(H,10,11)
• InChI Key： KDSQGJKDAOPJNP-UHFFFAOYSA-N
• SMILES： S(CC1=C(C(=O)O)C=CO1)(C(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 0.5
• Topological Polar Surface Area: 93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 2-(propane-2-sulfonyl)methylfuran-3-carboxylic acid

Comprehensive Overview of 2-(Propane-2-Sulfonyl)Methylfuran-3-Carboxylic Acid (CAS No. 1182896-45-2)

2-(Propane-2-sulfonyl)methylfuran-3-carboxylic acid (CAS No. 1182896-45-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique furan and sulfonyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining a methylfuran core with a propane-2-sulfonyl substituent, offers intriguing reactivity patterns, making it valuable for designing novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its carboxylic acid moiety enables further derivatization.

The growing demand for heterocyclic compounds like 2-(propane-2-sulfonyl)methylfuran-3-carboxylic acid aligns with current trends in sustainable chemistry and green synthesis. With increasing searches for "eco-friendly furan derivatives" and "sulfonyl-based building blocks," this compound fits into the broader discourse on reducing environmental impact in chemical manufacturing. Its compatibility with catalytic processes and potential for biodegradability further enhance its appeal. Additionally, its role in medicinal chemistry is frequently queried, as users explore its interactions with enzyme targets and receptor binding.

From a technical perspective, CAS No. 1182896-45-2 exhibits notable stability under standard conditions, which simplifies handling and storage. Analytical studies highlight its distinct NMR spectra and HPLC retention times, aiding in quality control. The compound’s solubility profile—moderate in polar solvents like DMSO and methanol—makes it suitable for diverse reaction conditions. These properties are frequently searched alongside terms such as "furan-3-carboxylic acid synthesis" and "sulfonylmethyl furan applications," reflecting user interest in practical methodologies.

Innovations in cascade reactions and multicomponent syntheses have further elevated the relevance of 2-(propane-2-sulfonyl)methylfuran-3-carboxylic acid. Recent publications emphasize its utility in constructing polycyclic scaffolds, a hotspot in organic chemistry. Queries like "furan sulfonyl hybrid molecules" and "CAS 1182896-45-2 suppliers" indicate market demand, driven by both academic and industrial sectors. The compound’s adaptability to microwave-assisted reactions and flow chemistry setups also aligns with modern lab trends.

In conclusion, 2-(propane-2-sulfonyl)methylfuran-3-carboxylic acid represents a compelling case study in functionalized heterocycles. Its dual sulfonyl and carboxylic acid functionalities open doors to innovations in material science and bioconjugation. As search trends reveal growing curiosity about "furan-based drug candidates" and "sustainable sulfonylation methods," this compound’s profile is poised to expand, reinforcing its role in next-generation chemical research.